Cas no 89816-68-2 (1-Dibenzothiophenemethanol, 7-methyl-)
89816-68-2 structure
Product Name:1-Dibenzothiophenemethanol, 7-methyl-
CAS No:89816-68-2
MF:C14H12OS
MW:228.309482574463
CID:588224
PubChem ID:13162917
Update Time:2025-04-19
1-Dibenzothiophenemethanol, 7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Dibenzothiophenemethanol, 7-methyl-
- (7-methyldibenzothiophen-1-yl)methanol
- DTXSID60523785
- 89816-68-2
- (7-Methyldibenzo[b,d]thiophen-1-yl)methanol
-
- Inchi: 1S/C14H12OS/c1-9-5-6-11-13(7-9)16-12-4-2-3-10(8-15)14(11)12/h2-7,15H,8H2,1H3
- InChI Key: YIYOSMQTXKVJJH-UHFFFAOYSA-N
- SMILES: S1C2C=CC=C(CO)C=2C2C=CC(C)=CC1=2
Computed Properties
- Exact Mass: 228.06088618g/mol
- Monoisotopic Mass: 228.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 48.5Ų
1-Dibenzothiophenemethanol, 7-methyl- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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